Cas no 105776-11-2 (4,6-dimethoxy-1H-Indole-2-carboxylic acid)

• Product Name: 4,6-dimethoxy-1H-Indole-2-carboxylic acid
• CAS No: 105776-11-2
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• MDL: MFCD02664473
• CID: 1067152
• PubChem ID: 3159579
• Update Time: 2025-10-05

4,6-dimethoxy-1H-Indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4,6-dimethoxy-1H-Indole-2-carboxylic acid
• 1H-Indole-2-carboxylic acid,4,6-dimethoxy
• 4,6-dimethoxyindole-2-carboxylic acid
• DTXSID60390176
• STK687620
• VS-07187
• EN300-320970
• 4,6-dimethoxy-1H-indole-2-carboxylic acid, AldrichCPR
• MFCD02664473
• Z381381806
• 4,6-Dimethoxy-1H-indole-2-carboxylicacid
• 105776-11-2
• SY211140
• SR-01000368600
• 1H-Indole-2-carboxylic acid, 4,6-dimethoxy-
• DB-106287
• BBL022332
• AKOS000302737
• SR-01000368600-1
• SCHEMBL1144683

• MDL： MFCD02664473
• Inchi： 1S/C11H11NO4/c1-15-6-3-8-7(10(4-6)16-2)5-9(12-8)11(13)14/h3-5,12H,1-2H3,(H,13,14)
• InChI Key： GDCKIKSQIWWVNR-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC2=C1C=C(C(=O)O)N2)OC

Computed Properties

• Exact Mass: 221.06900
• Monoisotopic Mass: 221.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 204-205 °C
• Boiling Point: 481.9±40.0 °C at 760 mmHg
• Flash Point: 245.2±27.3 °C
• PSA: 71.55000
• LogP: 1.88330
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4,6-dimethoxy-1H-Indole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4,6-dimethoxy-1H-Indole-2-carboxylic acid

Recent Advances in the Study of 4,6-Dimethoxy-1H-Indole-2-carboxylic Acid (CAS: 105776-11-2) in Chemical Biology and Pharmaceutical Research

4,6-Dimethoxy-1H-Indole-2-carboxylic acid (CAS: 105776-11-2) is a structurally unique indole derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its dimethoxy-substituted indole core, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules and its intrinsic pharmacological properties. The latest research highlights its relevance in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

Recent studies have focused on the synthetic pathways and optimization strategies for 4,6-dimethoxy-1H-Indole-2-carboxylic acid. A 2023 publication in the Journal of Medicinal Chemistry detailed an efficient, scalable synthesis method that improves yield and purity, addressing previous challenges in large-scale production. The study emphasized the compound's versatility as a building block for more complex structures, such as kinase inhibitors and antimicrobial agents. Computational modeling has also been employed to predict its binding affinities with target proteins, further elucidating its mechanism of action.

In the context of drug development, 4,6-dimethoxy-1H-Indole-2-carboxylic acid has shown promise as a precursor for anticancer compounds. A preclinical study published in Bioorganic & Medicinal Chemistry Letters demonstrated its incorporation into a series of indole-based analogs that exhibited potent inhibitory effects against specific cancer cell lines. The researchers attributed this activity to the compound's ability to modulate key signaling pathways involved in cell proliferation and apoptosis. These findings underscore its potential as a scaffold for designing next-generation anticancer therapies.

Beyond oncology, this indole derivative has also been explored for its antimicrobial properties. A 2024 study in the European Journal of Medicinal Chemistry reported that derivatives of 4,6-dimethoxy-1H-Indole-2-carboxylic acid displayed significant activity against drug-resistant bacterial strains. The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, offering a potential avenue for addressing the global challenge of antibiotic resistance. Further research is underway to optimize these derivatives for enhanced efficacy and safety profiles.

In conclusion, 4,6-dimethoxy-1H-Indole-2-carboxylic acid (CAS: 105776-11-2) represents a valuable chemical entity with diverse applications in pharmaceutical research. Its role as a synthetic intermediate and its inherent bioactivity make it a focal point for ongoing studies aimed at developing novel therapeutics. Future research directions may include exploring its utility in neurodegenerative diseases and inflammatory conditions, as well as refining its pharmacokinetic properties for clinical translation. The continued investigation of this compound is expected to yield significant contributions to the field of chemical biology and drug discovery.